Cas no 51115-63-0 (Benzoic acid,2-hydroxy-, 2-methylbutyl ester)

• Product Name: Benzoic acid,2-hydroxy-, 2-methylbutyl ester
• CAS No: 51115-63-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 372783
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-, 2-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-, 2-methylbutyl ester
• 2-methylbutyl 2-hydroxybenzoate
• 2-methylbutyl salicylate
• EINECS 256-972-3

• Inchi： 1S/C12H16O3/c1-3-9(2)8-15-12(14)10-6-4-5-7-11(10)13/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： LCMNCRZMVCRJNZ-UHFFFAOYSA-N
• SMILES： CCC(COC(C1C(O)=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3

Experimental Properties

• Density: 1.083
• Boiling Point: 281.5 °C at 760 mmHg
• Flash Point: 109.9 °C
• Refractive Index: 1.519
• PSA: 46.53000
• LogP: 2.59510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters